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Compound of Interest

Compound Name: d-Atabrine dihydrochloride

Cat. No.: B2782251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of d-Atabrine dihydrochloride, an active

enantiomer of quinacrine. The document outlines its chemical properties, provides detailed

experimental protocols for its use, and illustrates its putative signaling pathway.

Core Chemical and Physical Properties
d-Atabrine dihydrochloride is recognized for its antiprion activity.[1][2] Its fundamental

chemical and physical data are summarized below.

Property Value Citations

Molecular Weight 472.88 g/mol [1][2][3][4][5]

Molecular Formula C23H32Cl3N3O [1][2][3][4][5]

CAS Number 56100-41-5 [1][2][3]

Appearance Solid [1]

Color Light yellow to yellow [1]

Purity >98% [4]

Canonical SMILES
C--INVALID-LINK--

CCCN(CC)CC.Cl.Cl
[1][2]
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Experimental Protocols
Detailed methodologies for the preparation and storage of d-Atabrine dihydrochloride
solutions are crucial for ensuring experimental reproducibility and compound stability.

2.1. In Vitro Solution Preparation

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is a common solvent.

Stock Solution Preparation:

To prepare a 10 mM stock solution, dissolve 4.73 mg of d-Atabrine dihydrochloride in 1

mL of newly opened DMSO.

If complete dissolution is not achieved, sonication can be applied to aid the process.[1][2]

It is noted that hygroscopic DMSO can significantly impact the solubility of the product.[1]

Solubility:

DMSO: ≥ 16.67 mg/mL (35.25 mM).[1][2] Ultrasonic treatment may be necessary.[1][2]

2.2. In Vivo Solution Preparation

For in vivo studies, a multi-solvent system is often required to ensure biocompatibility and

solubility.

Recommended Solvent Formulation:

Prepare a stock solution in DMSO first.

Sequentially add the following co-solvents in the specified volumetric ratios:

40% PEG300

5% Tween-80

45% Saline

The final solution should contain 10% DMSO.[1]
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Solubility in Formulation:

≥ 1.67 mg/mL (3.53 mM); should result in a clear solution.[1]

Administration:

It is recommended to prepare the working solution for in vivo experiments freshly on the

same day of use.[1] If precipitation occurs, gentle heating and/or sonication can be used to

facilitate dissolution.[1]

2.3. Storage and Stability

Proper storage is critical to maintain the integrity of d-Atabrine dihydrochloride.

Powder Form:

Store at 4°C, sealed, and away from moisture.[1]

Can be stored at -20°C for up to 3 years.[4]

In Solvent:

Store stock solutions in aliquots to avoid repeated freeze-thaw cycles.[1][2]

Store at -80°C for up to 6 months.[1][2]

Store at -20°C for up to 1 month.[1][2]

Putative Signaling Pathway
d-Atabrine is an enantiomer of quinacrine, which has been shown to exert its effects through

multiple signaling pathways, including the inhibition of NF-κB and the activation of p53.[6][7]

The following diagram illustrates a potential mechanism of action.
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Caption: Putative signaling pathway of d-Atabrine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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